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Compound of Interest

Compound Name:
3-Ethoxypropanimidamide

hydrochloride

CAS No.: 1170847-92-3

Cat. No.: B1416751

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
3-Ethoxypropanimidamide hydrochloride is an aliphatic amidine salt. Unlike aromatic

amidines (e.g., benzamidine), aliphatic amidines possess higher conformational flexibility and

distinct basicity profiles (

for the conjugate acid). It is thermodynamically unstable toward hydrolysis, necessitating strict
moisture control.
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Property Specification

Chemical Name 3-Ethoxypropanimidamide hydrochloride

Synonyms
3-Ethoxypropionamidine HCl; 3-

Ethoxypropanimidic acid amide HCl

Structure

Molecular Weight
~166.65 g/mol (Calculated based on free base +

HCl)

Physical State White to off-white crystalline solid

Hygroscopicity High (Deliquescent in ambient humidity)

Solubility
Soluble in water, methanol, ethanol; Insoluble in

ether, hexanes

Critical Note on CAS: While the precursor nitrile (3-ethoxypropionitrile, CAS 2141-62-0) and the

intermediate imidate (Ethyl 3-ethoxy-3-iminopropionate HCl, CAS 2318-25-4) are well-indexed,

the amidine salt itself is often generated in situ or supplied as a custom synthesis reagent. Treat

as a Research Chemical with derived hazard data.

Hazard Identification & Toxicology (Derived)
As a definitive SDS is often unavailable for this specific salt, the safety profile is derived from

structure-activity relationships (SAR) of analogous aliphatic amidines (e.g., acetamidine HCl).

GHS Classification (Derived)
Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.[1]
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STOT-SE: Category 3 (H335) – May cause respiratory irritation.[1]

Mechanistic Toxicology
Causticity: Upon contact with moisture (mucous membranes), the salt can dissociate. The

free amidine base is highly alkaline, capable of causing chemical irritation or burns.

Hydrolysis Products: In acidic aqueous environments, it hydrolyzes to 3-ethoxypropionamide

and ammonium chloride. In basic environments, it may release ammonia gas.

Advanced Handling Protocols
The primary failure mode when using this reagent is hydrolytic degradation before reaction.

The following "Dry Chain" protocol ensures reagent integrity.

A. Storage & Containment[10][12][13]
Primary Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Desiccation: The vial must be kept inside a secondary desiccator containing active desiccant

(e.g.,

or indicating silica gel).

Headspace: Flush opened vials with inert gas before resealing. Parafilm is insufficient; use

electrical tape or heat-shrink bands for long-term storage.

B. Weighing & Transfer (The "3-Zone" Method)
To prevent deliquescence (turning into a sticky gum) during weighing, strictly follow this

workflow:

1. Cold Storage
(4°C, Argon)

2. Thermal Equilibration
(Warm to RT in Desiccator)

 Prevent Condensation 3. Inert Weighing
(Glovebox/Bag preferred)

 Dry Environment 4. Rapid Transfer
(Pre-tared vessel + Septum)

 < 30 sec exposure 5. Solubilization
(Anhydrous Solvent)

 Immediate Use

Click to download full resolution via product page

Figure 1: The "Dry Chain" handling workflow to prevent hydrolytic degradation.
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Why Thermal Equilibration? Opening a cold vial in a warm lab causes immediate condensation

of atmospheric moisture onto the salt. Always allow the vial to reach room temperature inside

the desiccator before opening.

Synthetic Applications & Mechanism
3-Ethoxypropanimidamide hydrochloride is a "1,3-binucleophile" (N-C-N) used to construct

heterocycles. Its most common application is the synthesis of pyrimidines via condensation

with 1,3-electrophiles (e.g.,

-keto esters).

The Pinner-to-Pyrimidine Pathway
The reagent is typically synthesized via the Pinner reaction and subsequently reacted to form

the pyrimidine core.

3-Ethoxypropionitrile
(Precursor)

Ethyl 3-ethoxy-3-iminopropionate HCl
(Pinner Salt)

 Pinner Rxn

3-Ethoxypropanimidamide HCl
(The Reagent)

 Aminolysis

2-(2-Ethoxyethyl)-6-methylpyrimidin-4-ol
(Target Heterocycle)

 Cyclocondensation

Ethyl Acetoacetate
(1,3-Electrophile)

HCl(g) / EtOH NH3 / EtOH NaOEt / Reflux

Click to download full resolution via product page

Figure 2: Synthetic lineage from nitrile precursor to pyrimidine target.
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Experimental Protocol: Pyrimidine Synthesis
Context: Condensation with Ethyl Acetoacetate.

Liberation of Free Base:

Suspend 3-ethoxypropanimidamide HCl (1.0 equiv) in anhydrous ethanol.

Add Sodium Ethoxide (NaOEt) (1.05 equiv) at 0°C. Stir for 30 mins.

Observation: NaCl precipitates out. The supernatant contains the unstable free amidine.

Cyclization:

Add Ethyl Acetoacetate (1.0 equiv) dropwise to the free amidine solution.

Reflux for 4–6 hours.

Workup:

Evaporate solvent. The residue is often the pyrimidinol salt.

Neutralize with dilute acetic acid to precipitate the product.

Emergency & Waste Disposal Protocols
First Aid

Eye Contact: Immediately flush with water for 15 minutes.[3][4] The salt is acidic/corrosive to

eyes. Seek medical attention.

Skin Contact: Brush off loose particles before washing with soap and water. Exothermic

dissolution can aggravate burns.

Inhalation: Move to fresh air. If wheezing occurs, monitor for delayed pulmonary edema

(ammonia/HCl effects).

Disposal[11][14]
Neutralization: Dissolve in water and neutralize with dilute NaHCO3 before disposal.
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Waste Stream: Classify as "Organic Solid, Toxic" or "Amine Salts." Do not mix with strong

oxidizers (e.g., bleach, nitric acid) as this may generate chloramines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1416751/docs#technical-guide-handling-applications-
of-3-ethoxypropanimidamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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